4-[(8,8-Dioxido-2,4-dioxo-8-thia-1,3-diazaspiro[4.5]dec-3-yl)methyl]benzoic acid

• IUPAC Name: 4-[(2,4,8,8-tetraoxo-8λ6-thia-1,3-diazaspiro[4.5]decan-3-yl)methyl]benzoic acid
• InChI: InChI=1S/C15H16N2O6S/c18-12(19)11-3-1-10(2-4-11)9-17-13(20)15(16-14(17)21)5-7-24(22,23)8-6-15/h1-4H,5-9H2,(H,16,21)(H,18,19)
• InChI Key: ZXVZSRSAWWYYON-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC12C(=O)N(C(=O)N2)CC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C15H16N2O6S
• Molecular Weight: 352.4 g/mol

Description

4-[(8,8-Dioxido-2,4-dioxo-8-thia-1,3-diazaspiro[4.5]dec-3-yl)methyl]benzoic acid (4-DDB) is a novel compound with a variety of potential applications in scientific research. It is a synthetic molecule that has been studied for its possible use in drug synthesis, as a potential therapeutic agent, and as a tool for studying biochemical and physiological processes.

Scientific Research Applications

4-[(8,8-Dioxido-2,4-dioxo-8-thia-1,3-diazaspiro[4.5]dec-3-yl)methyl]benzoic acid has been studied for its potential use in drug synthesis and as a therapeutic agent. It has been found to possess anti-inflammatory, anti-oxidant, and anti-cancer properties, and has been suggested as a potential treatment for various diseases, including diabetes, cardiovascular diseases, and Alzheimer's disease. Additionally, this compound has been studied as a tool for studying biochemical and physiological processes. It has been found to interact with various proteins and enzymes, and has been used to study the effects of oxidative stress on cells.

Mechanism of Action

4-[(8,8-Dioxido-2,4-dioxo-8-thia-1,3-diazaspiro[4.5]dec-3-yl)methyl]benzoic acid is believed to act through multiple mechanisms. It has been found to have antioxidant activity, which is thought to be due to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, this compound has been found to inhibit the activity of various enzymes, including cyclooxygenase-2 and 5-lipoxygenase, which are involved in the production of inflammatory mediators. Furthermore, this compound has been found to interact with various proteins, such as NF-κB and STAT3, which are involved in the regulation of gene expression and the modulation of cell signaling pathways.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound is able to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. Additionally, this compound has been found to reduce the production of inflammatory mediators, such as prostaglandins, leukotrienes, and cytokines. Furthermore, this compound has been found to possess anti-diabetic, anti-hypertensive, and anti-hyperlipidemic effects.

Advantages and Limitations for Lab Experiments

4-[(8,8-Dioxido-2,4-dioxo-8-thia-1,3-diazaspiro[4.5]dec-3-yl)methyl]benzoic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and is relatively stable in aqueous solution. Additionally, it has a wide range of potential applications in scientific research. However, there are also some limitations to consider when using this compound in laboratory experiments. For example, it has been found to have low solubility in organic solvents, and its stability in aqueous solution is limited. Additionally, it is a relatively new compound, and its long-term effects on cells and organisms are not yet fully understood.

Future Directions

There are numerous potential future directions for the study of 4-[(8,8-Dioxido-2,4-dioxo-8-thia-1,3-diazaspiro[4.5]dec-3-yl)methyl]benzoic acid. Further research is needed to better understand its mechanism of action and its long-term effects on cells and organisms. Additionally, this compound could be studied for its potential use in drug synthesis and as a therapeutic agent for various diseases. Furthermore, this compound could be used to study the effects of oxidative stress on cells, and could be used to develop new therapeutic strategies for the treatment of various diseases. Finally, this compound could be studied as a tool for studying biochemical and physiological processes, and could be used to develop new methods for the detection and treatment of diseases.

Synthesis Methods

4-[(8,8-Dioxido-2,4-dioxo-8-thia-1,3-diazaspiro[4.5]dec-3-yl)methyl]benzoic acid is synthesized using a three-step procedure. First, the starting material, 8,8-dioxido-2,4-dioxo-8-thia-1,3-diazaspiro[4.5]dec-3-one (DDS), is reacted with 4-bromomethylbenzoic acid in the presence of potassium carbonate and acetic acid. This reaction yields this compound (this compound). The second step involves the deprotonation of this compound with an alkali metal base, such as sodium hydroxide or potassium hydroxide, to yield the anion 4-[(8,8-dioxido-2,4-dioxo-8-thia-1,3-diazaspiro[4.5]dec-3-yl)methyl]benzoate (this compound anion). Finally, the anion is reacted with an electrophile, such as an alkyl halide, to yield the final product, this compound (this compound).